Cas no 1251924-74-9 (2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate)

2,2,2-Trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate is a specialized carbamate derivative featuring a trifluoroethyl group and a carbamoylmethyl-substituted pyrazole moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The trifluoroethyl group contributes to increased lipophilicity and electron-withdrawing effects, while the carbamoylmethyl-pyrazole core offers potential for hydrogen bonding interactions. Its well-defined synthesis route allows for consistent purity and scalability. This molecule is primarily utilized as an intermediate in the development of bioactive compounds, particularly in the design of enzyme inhibitors or receptor modulators. Its stability under physiological conditions makes it suitable for further derivatization.
2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate structure
1251924-74-9 structure
Product Name:2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate
CAS No:1251924-74-9
MF:C8H9F3N4O3
MW:266.177271604538
CID:5053416
Update Time:2025-06-07

2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl N-[1-(carbamoylmethyl)-1H-pyrazol-4-yl]carbamate
    • NE62195
    • Z743970558
    • 2,2,2-trifluoroethyl N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]carbamate
    • 2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate
    • Inchi: 1S/C8H9F3N4O3/c9-8(10,11)4-18-7(17)14-5-1-13-15(2-5)3-6(12)16/h1-2H,3-4H2,(H2,12,16)(H,14,17)
    • InChI Key: INIDNNODRWAUPM-UHFFFAOYSA-N
    • SMILES: FC(COC(NC1C=NN(C=1)CC(N)=O)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 323
  • XLogP3: 0
  • Topological Polar Surface Area: 99.2

2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate Pricemore >>

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Additional information on 2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-1-(Carbamoylmethyl)-1H-Pyrazol-4-ylcarbamate (CAS No. 1251924-74-9)

2,2,2-Trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate (CAS No. 1251924-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its trifluoroethyl and carbamoylmethyl functional groups, exhibits potential applications in drug discovery and crop protection. Its molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing bioactive molecules targeting enzymes and receptors.

The growing interest in fluorinated compounds like 2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate stems from their enhanced metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design forums. Researchers are particularly intrigued by its pyrazole-carbamate scaffold, which is often associated with anti-inflammatory and antimicrobial properties. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine.

From an industrial perspective, the synthesis of CAS No. 1251924-74-9 involves multi-step organic reactions, including carbamate coupling and fluoroalkylation. These processes are optimized for scalability, addressing the demand for cost-effective synthetic routes—a key concern in green chemistry discussions. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards like ICH guidelines.

Environmental and safety profiles of 2,2,2-trifluoroethyl N-1-(carbamoylmethyl)-1H-pyrazol-4-ylcarbamate are rigorously evaluated, aligning with sustainable chemistry trends. Its low ecotoxicity and biodegradability potential make it a candidate for eco-friendly agrochemicals, a niche with rising Google search volumes. Furthermore, its stability under physiological conditions positions it as a promising candidate for targeted drug delivery systems.

In summary, CAS No. 1251924-74-9 represents a convergence of innovation in fluoroorganic chemistry and life sciences. Its versatility and alignment with cutting-edge research themes ensure its relevance in both academic and industrial settings. For researchers exploring structure-activity relationships or molecular docking, this compound offers a compelling case study.

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